Cas no 873056-36-1 (2-Tert-butyl-5-nitrobenzene-1-sulfonamide)

2-Tert-butyl-5-nitrobenzene-1-sulfonamide structure
873056-36-1 structure
Product Name:2-Tert-butyl-5-nitrobenzene-1-sulfonamide
CAS No:873056-36-1
MF:C10H14N2O4S
MW:258.294161319733
CID:2141282
Update Time:2023-08-04

2-Tert-butyl-5-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-tert-butyl-5-nitrobenzene-1-sulfonamide
    • IWKIGCQJGKYIMC-UHFFFAOYSA-N
    • 2-tertbutyl-5-nitrobenzene-1-sulfonamide
    • Benzenesulfonamide, 2-(1,1-dimethylethyl)-5-nitro-
    • 2-Tert-butyl-5-nitrobenzene-1-sulfonamide
    • Inchi: 1S/C10H14N2O4S/c1-10(2,3)8-5-4-7(12(13)14)6-9(8)17(11,15)16/h4-6H,1-3H3,(H2,11,15,16)
    • InChI Key: IWKIGCQJGKYIMC-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C=CC=1C(C)(C)C)[N+](=O)[O-])(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 388
  • Topological Polar Surface Area: 114
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